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Compound of Interest

Compound Name: TPU-0037A

cat. No.: B10789042

Technical Guide: TPU-0037A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antibiotic compound TPU-0037A,
including its chemical properties, biological activity, and methods for its isolation and
evaluation.

Compound Identification

TPU-0037A is a polyketide antibiotic and a congener of lydicamycin.[1][2] It is produced by the
marine-derived actinomycete, Streptomyces platensis TP-A0598, which was originally isolated
from a seawater sample in Toyama Bay, Japan.

Identifier Value

CAS Number 485815-59-6

Molecular Formula Ca6H72N4O10

Molecular Weight 841.08 g/mol

Synonyms Antibiotic TPU-0037-A, 30-Demethyllydicamycin

Biological Activity
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TPU-0037A exhibits potent antibacterial activity, primarily against Gram-positive bacteria,
including clinically significant methicillin-resistant Staphylococcus aureus (MRSA).[1][2] It is
largely inactive against Gram-negative bacteria.[1][2]

Minimum Inhibitory Concentration (MIC) Data

The following table summarizes the reported MIC values for TPU-0037A against various
bacterial strains.

Bacterial Strain MIC (pg/mL)
Staphylococcus aureus (MRSA) 1.56-12.5
Bacillus subtilis 1.56-125
Micrococcus luteus 1.56-125
Escherichia coli >50

Proteus mirabilis >50

Proteus vulgaris >50
Pseudomonas aeruginosa >50

Data sourced from MedchemExpress and Cayman Chemical product descriptions.[1][2][3]

Mechanism of Action

The precise mechanism of action for TPU-0037A has not been fully elucidated in the available
literature. However, as a polyketide antibiotic and a congener of lydicamycin, its mode of action
is likely similar to other complex polyketides that are active against Gram-positive bacteria.
These compounds often target essential cellular processes such as cell wall biosynthesis,
protein synthesis, or DNA replication.[4][5] Some polyketide antibiotics are known to disrupt the
bacterial cell membrane, leading to cell lysis. Further research is required to determine the
specific molecular target and signaling pathways affected by TPU-0037A.

A proposed logical workflow for investigating the mechanism of action of TPU-0037A is
outlined below.
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Mechanism of Action Investigation Workflow

DNA, RNA, protein, and cell wall synthe }
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Purification Workflow for TPU-0037A

Streptomyces platensis Fermentation Broth

Solvent Extraction
(Mycelia and Filtrate)

-

HP-20 Resin Chromatography
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ODS Column Chromatography

-

Y

Preparative HPLC

Pure TPU-0037A
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Simplified Biosynthetic Pathway of a Polyketide

Final Product
(e.g., TPU-0037A)

Simple Precursors
(e.g., Acetyl-CoA, Malonyl-CoA)

Polyketide Synthase (PKS)
Enzymatic Assembly Line

Tailoring Enzymes
(e.g., Oxygenases, Methyltransferases)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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